Cas no 51793-13-6 (10-methylbenzo[c]indeno[1,2,3-mn]acridine)

• Product Name: 10-methylbenzo[c]indeno[1,2,3-mn]acridine
• CAS No: 51793-13-6
• MF: C₂₄H₁₅N
• MW: 317.382605791092
• CID: 1574141
• PubChem ID: 6452502
• Update Time: 2025-04-21

10-methylbenzo[c]indeno[1,2,3-mn]acridine Chemical and Physical Properties

Names and Identifiers

• 10-methylbenzo[c]indeno[1,2,3-mn]acridine
• 9-Methylbenz(c)indeno(1,2,3-mn)acridine
• DTXSID60966113
• 51793-13-6
• Benz(c)indeno(1,2,3-mn)acridine, 9-methyl-

• Inchi： 1S/C24H15N/c1-14-7-6-11-17-19(14)13-20-15-8-2-3-9-16(15)22-18-10-4-5-12-21(18)25-24(17)23(20)22/h2-13H,1H3
• InChI Key： KDTDWVQJLDDFIG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C3C=CC=CC=3C3=CC4C(C)=CC=CC=4C=1C=23

Computed Properties

• Exact Mass: 317.12055
• Monoisotopic Mass: 317.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89